Cas no 891119-53-2 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide
• CAS No: 891119-53-2
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6519950
• Update Time: 2025-11-06

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]cyclohexanecarboxamide

• Inchi： 1S/C17H21N3O2/c1-11-8-9-12(2)14(10-11)16-19-20-17(22-16)18-15(21)13-6-4-3-5-7-13/h8-10,13H,3-7H2,1-2H3,(H,18,20,21)
• InChI Key： RYTQCWUGCDFCNU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC(C)=CC=C3C)O2)=O)CCCCC1

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide

Comprehensive Overview of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide (CAS No. 891119-53-2)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide (CAS No. 891119-53-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the cyclohexanecarboxamide moiety further enhances its potential applications, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

The molecular structure of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide features a unique combination of aromatic and aliphatic components. The 2,5-dimethylphenyl group contributes to its lipophilicity, which can influence its pharmacokinetic properties in drug development. Meanwhile, the 1,3,4-oxadiazole ring is a well-known pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer activities. Researchers are particularly interested in how these structural elements interact to produce specific biological effects.

In recent years, the demand for 1,3,4-oxadiazole derivatives has surged due to their versatility in medicinal chemistry. N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide has been studied for its potential as a kinase inhibitor, a class of compounds that play a critical role in targeted cancer therapies. Kinase inhibitors are among the most searched topics in pharmaceutical research, reflecting the growing need for precision medicine solutions. This compound's ability to modulate specific enzymatic pathways could position it as a valuable candidate for further investigation.

Beyond pharmaceuticals, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide has shown promise in agrochemical applications. The 1,3,4-oxadiazole scaffold is known to exhibit herbicidal and fungicidal properties, making it a potential active ingredient in next-generation crop protection products. With the global push toward sustainable agriculture, researchers are exploring how this compound can contribute to reducing the environmental impact of traditional pesticides while maintaining efficacy against resistant pests.

The synthesis of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide typically involves multi-step organic reactions, including cyclization and amidation processes. Optimizing these synthetic routes is a key focus for chemists aiming to improve yield and scalability. Given the compound's complex structure, computational chemistry tools, such as molecular docking and QSAR modeling, are often employed to predict its behavior and refine its design for specific applications.

Market trends indicate a rising interest in heterocyclic compounds like N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide, driven by their broad utility in life sciences. Pharmaceutical companies are investing heavily in R&D to explore novel derivatives, while agrochemical firms seek eco-friendly alternatives to conventional pesticides. This dual demand underscores the compound's commercial potential and its relevance to current industry challenges.

For researchers and manufacturers, understanding the physicochemical properties of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide is essential. Parameters such as solubility, stability, and bioavailability are critical for its formulation and delivery. Advanced analytical techniques, including HPLC, NMR, and mass spectrometry, are routinely used to characterize the compound and ensure its purity for experimental and commercial use.

In conclusion, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide (CAS No. 891119-53-2) represents a fascinating intersection of chemistry and applied science. Its structural complexity and functional versatility make it a compelling subject for ongoing research across multiple disciplines. As the scientific community continues to uncover its potential, this compound may soon find its place in cutting-edge therapies and sustainable agricultural practices, addressing some of the most pressing challenges in these fields.